Cas no 2172274-72-3 (6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole)

• Product Name: 6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole
• CAS No: 2172274-72-3
• MF: C₁₅H₂₁N₃
• MW: 243.347343206406
• CID: 5797912
• PubChem ID: 165865003
• Update Time: 2025-06-08

6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole
• EN300-1478150
• 2172274-72-3

• Inchi： 1S/C15H21N3/c1-9-4-11(3)15(16-7-9)13-6-14-12(5-10(13)2)8-17-18-14/h5-6,8-9,11,15-16H,4,7H2,1-3H3,(H,17,18)
• InChI Key： YXKAOYDFFNYIMB-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(C)C1C1C=C2C(C=NN2)=CC=1C

Computed Properties

• Exact Mass: 243.173547683g/mol
• Monoisotopic Mass: 243.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.7Ų

Additional information on 6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole

Comprehensive Overview of 6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole (CAS No. 2172274-72-3)

6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole (CAS No. 2172274-72-3) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the indazole family, which is known for its diverse biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. The presence of a 3,5-dimethylpiperidin-2-yl moiety enhances its lipophilicity and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the growing interest in indazole derivatives, particularly those with substituted piperidine rings, as they exhibit improved pharmacokinetic profiles. Researchers are actively investigating the role of 6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole in modulating specific enzymatic pathways, such as kinase inhibition, which is crucial for targeting diseases like cancer and neurodegenerative disorders. The compound's CAS No. 2172274-72-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the key advantages of 6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole is its potential to address unmet medical needs. For instance, its structural similarity to known kinase inhibitors has sparked interest in its application for precision medicine. The compound's ability to cross the blood-brain barrier also opens doors for exploring its efficacy in treating central nervous system (CNS) disorders, a hot topic in modern pharmacology.

In the context of drug discovery, the synthesis and optimization of indazole-based compounds like 6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole are critical for developing next-generation therapeutics. Advances in computational chemistry and high-throughput screening have accelerated the identification of its molecular targets, further validating its therapeutic potential. The compound's CAS No. 2172274-72-3 is frequently cited in patents and research papers, underscoring its commercial and scientific relevance.

From a regulatory perspective, 6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole is subject to rigorous safety and efficacy evaluations. Its CAS No. 2172274-72-3 ensures traceability in global chemical databases, facilitating compliance with international standards. As the demand for personalized medicine grows, this compound is poised to play a pivotal role in the development of targeted therapies.

In summary, 6-(3,5-dimethylpiperidin-2-yl)-5-methyl-1H-indazole (CAS No. 2172274-72-3) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its potential applications in oncology and neurology, positions it as a valuable asset in the quest for innovative treatments. Researchers and industry professionals alike are closely monitoring its progress, making it a focal point in contemporary drug development discussions.